Cas no 55094-97-8 (1,5-dimethyl (2S)-2-hydroxypentanedioate)
55094-97-8 structure
Product Name:1,5-dimethyl (2S)-2-hydroxypentanedioate
CAS No:55094-97-8
MF:C7H12O5
MW:176.167182922363
CID:352853
PubChem ID:10986803
Update Time:2025-04-19
1,5-dimethyl (2S)-2-hydroxypentanedioate Chemical and Physical Properties
Names and Identifiers
-
- Pentanedioic acid, 2-hydroxy-, dimethyl ester, (2S)-
- (S)-(-)-dimethyl 2-hydroxypentandioate
- (S)-2-hydroxy-glutaric acid dimethyl ester
- (S)-2-hydroxy-pentanedioic acid dimethyl ester
- (S)-dimethyl 2-hydroxyglutarate
- (S)-di-methyl 2-hydroxyglutarate
- dimethyl (2S)-2-hydroxypentanedioate
- 1,5-dimethyl (2S)-2-hydroxypentanedioate
- Dimethyl (S)-2-hydroxypentanedioate
- DTXSID90450818
- EN300-1174672
- MFCD27925326
- (S)-Dimethyl 2-hydroxypentanedioate
- (S)-Dimethyl2-hydroxypentanedioate
- 55094-97-8
- SCHEMBL14436811
- W17109
-
- MDL: MFCD27925326
- Inchi: 1S/C7H12O5/c1-11-6(9)4-3-5(8)7(10)12-2/h5,8H,3-4H2,1-2H3/t5-/m0/s1
- InChI Key: SHBLBMNYOOCEFM-YFKPBYRVSA-N
- SMILES: O[C@H](C(=O)OC)CCC(=O)OC
Computed Properties
- Exact Mass: 176.06800
- Monoisotopic Mass: 176.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 72.8Ų
Experimental Properties
- PSA: 72.83000
- LogP: -0.52650
1,5-dimethyl (2S)-2-hydroxypentanedioate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Bestfluorodrug | YF0010010-1.0g |
dimethyl (S)-2-hydroxypentanedioate |
55094-97-8 | 97% | 1.0g |
¥600 | 2023-01-04 | |
| Bestfluorodrug | YF0010010-5.0g |
dimethyl (S)-2-hydroxypentanedioate |
55094-97-8 | 97% | 5.0g |
¥1860 | 2023-01-04 | |
| Bestfluorodrug | YF0010010-1g |
dimethyl (S)-2-hydroxypentanedioate |
55094-97-8 | 97% | 1g |
¥600 | 2023-09-19 | |
| Bestfluorodrug | YF0010010-5g |
dimethyl (S)-2-hydroxypentanedioate |
55094-97-8 | 97% | 5g |
¥1860 | 2023-09-19 | |
| Enamine | EN300-1174672-0.05g |
1,5-dimethyl (2S)-2-hydroxypentanedioate |
55094-97-8 | 95% | 0.05g |
$245.0 | 2023-05-26 | |
| Enamine | EN300-1174672-0.1g |
1,5-dimethyl (2S)-2-hydroxypentanedioate |
55094-97-8 | 95% | 0.1g |
$366.0 | 2023-05-26 | |
| Enamine | EN300-1174672-0.25g |
1,5-dimethyl (2S)-2-hydroxypentanedioate |
55094-97-8 | 95% | 0.25g |
$524.0 | 2023-05-26 | |
| Enamine | EN300-1174672-0.5g |
1,5-dimethyl (2S)-2-hydroxypentanedioate |
55094-97-8 | 95% | 0.5g |
$824.0 | 2023-05-26 | |
| Enamine | EN300-1174672-1.0g |
1,5-dimethyl (2S)-2-hydroxypentanedioate |
55094-97-8 | 95% | 1g |
$1057.0 | 2023-05-26 | |
| Enamine | EN300-1174672-2.5g |
1,5-dimethyl (2S)-2-hydroxypentanedioate |
55094-97-8 | 95% | 2.5g |
$2071.0 | 2023-05-26 |
1,5-dimethyl (2S)-2-hydroxypentanedioate Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
55094-97-8 (1,5-dimethyl (2S)-2-hydroxypentanedioate) Related Products
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